2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride
Overview
Description
2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride is a chemical compound with the molecular formula C7H16ClNO and a molecular weight of 165.66 g/mol . It is a hydrochloride salt form of 2-(pent-4-en-1-yloxy)ethan-1-amine, which is characterized by the presence of an amine group and an ether linkage in its structure.
Preparation Methods
The synthesis of 2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride typically involves the reaction of 2-(pent-4-en-1-yloxy)ethan-1-amine with hydrochloric acid. The reaction conditions often include the use of solvents such as methanol or ethanol, and the reaction is carried out at room temperature or under reflux conditions . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.
Scientific Research Applications
2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride has several scientific research applications, including:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.
Biology: The compound is studied for its potential biological activities and interactions with biological molecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Mechanism of Action
The mechanism of action of 2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride involves its interaction with molecular targets such as enzymes and receptors. The amine group can form hydrogen bonds and ionic interactions with biological molecules, influencing their activity and function. The ether linkage in the compound may also play a role in its binding affinity and specificity .
Comparison with Similar Compounds
2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride can be compared with similar compounds such as:
2-(pent-4-yn-1-yloxy)ethan-1-amine hydrochloride: This compound has a similar structure but with an alkyne group instead of an alkene group, which may result in different reactivity and applications.
2-(prop-2-en-1-yloxy)ethan-1-amine: This compound has a shorter carbon chain, which may affect its physical and chemical properties.
Properties
CAS No. |
2155855-93-7 |
|---|---|
Molecular Formula |
C7H16ClNO |
Molecular Weight |
165.7 |
Purity |
95 |
Origin of Product |
United States |
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